Cas no 898781-32-3 (Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate)

• Product Name: Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate
• CAS No: 898781-32-3
• MF: C₂₃H₃₃NO₅
• MW: 403.511827230453
• MDL: MFCD03842741
• CID: 994249
• PubChem ID: 24725402
• Update Time: 2025-10-30

Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-7-oxoheptanoate
• Ethyl 7-[2-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl]-7-oxoheptanoate
• ethyl 7-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)Methyl]phenyl]-7-oxoheptanoate
• Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate
• 898781-32-3
• MFCD03842741
• Ethyl 7-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-7-oxoheptanoate
• Ethyl 7-{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-7-oxoheptanoate
• AKOS016021266
• DTXSID80643797
• Ethyl7-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-7-oxoheptanoate
• MS-21486

• MDL： MFCD03842741
• Inchi： 1S/C23H33NO5/c1-2-27-22(26)11-5-3-4-10-21(25)20-9-7-6-8-19(20)18-24-14-12-23(13-15-24)28-16-17-29-23/h6-9H,2-5,10-18H2,1H3
• InChI Key： YNNJVIUFLWQGEC-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=CC=1C(CCCCCC(=O)OCC)=O)CC2

Computed Properties

• Exact Mass: 403.23600
• Monoisotopic Mass: 403.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07000
• LogP: 3.65970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate

Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate (CAS No. 898781-32-3): A Comprehensive Overview

Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate, identified by its CAS number 898781-32-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate is characterized by its intricate arrangement of functional groups. The presence of a spirocyclic moiety, specifically the 1,4-dioxa-8-azaspiro ring system, contributes to its distinct chemical behavior. This spirocyclic structure is known to enhance the stability and bioavailability of compounds, making it an attractive feature for pharmaceutical development.

Additionally, the compound features a phenyl ring substituted with a heptanoate ester at the 7-position. This esterification not only influences the solubility and metabolic pathways of the molecule but also opens up possibilities for further derivatization and modification. The combination of these structural elements makes Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation and neurodegeneration. Ethyl 7-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate has shown promise in preliminary studies as a potential modulator of these pathways. Its unique structural features suggest that it may interact with specific targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of Ethyl 7-2-8(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate is its potential to serve as a lead compound for further drug development. The spirocyclic core and the phenyl ring provide multiple sites for chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility is crucial in the drug discovery process, where optimizing potency, selectivity, and pharmacokinetic profiles are essential.

The synthesis of Ethyl 7-2-8(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl>)->oxoheptanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The spirocyclic formation step is particularly critical and often requires specialized catalysts or conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In terms of biological activity, Ethyl 7-2-8(1,,
4
)
diox
a
)-
sp
i
c
)-
methylph








)-oxoheptanoate has demonstrated interesting interactions with various biological targets. For instance, studies have shown that it can inhibit certain enzymes involved in inflammatory responses. This inhibitory activity makes it a promising candidate for developing anti-inflammatory drugs that could target specific pathways without causing systemic side effects.

The compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutic agents designed to treat neurological disorders face challenges in reaching their target sites within the brain due to this barrier. Ethyl 7-2-8(1,,
4

)diox
)spiro(-methylpheny)

Furthermore, the compound exhibits favorable pharmacokinetic properties, including good solubility and stability under various conditions. These characteristics are essential for ensuring that the drug remains effective throughout its journey from administration to target site within the body. The combination of structural features that contribute to these pharmacokinetic properties makes Ethyl 7-2-8(1,,
4

)diox(a)-spiro(-methylphen)

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